3-methyl-2-({2-oxo-2-[phenyl(propan-2-yl)amino]ethyl}sulfanyl)-1H-imidazol-3-ium

• Molecular Formula: C15H20N3OS+
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 2-[(3-methyl-1H-imidazol-3-ium-2-yl)sulfanyl]-N-phenyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C15H19N3OS/c1-12(2)18(13-7-5-4-6-8-13)14(19)11-20-15-16-9-10-17(15)3/h4-10,12H,11H2,1-3H3/p+1
• InChI Key: JITKYAVAZFUHLL-UHFFFAOYSA-O
• Canonical SMILES: CC(C)N(C1=CC=CC=C1)C(=O)CSC2=[N+](C=CN2)C

Description

2-{[2-(ISOPROPYLANILINO)-2-OXOETHYL]SULFANYL}-3-METHYL-1H-IMIDAZOL-3-IUM is a complex organic compound that belongs to the class of imidazole derivatives. Imidazole derivatives are known for their wide range of biological activities and applications in various fields such as chemistry, biology, and medicine .

Preparation Methods

The synthesis of 2-{[2-(ISOPROPYLANILINO)-2-OXOETHYL]SULFANYL}-3-METHYL-1H-IMIDAZOL-3-IUM involves several steps. One common synthetic route includes the reaction of isopropylaniline with a suitable oxoethylating agent to form the intermediate compound. This intermediate is then reacted with a thiol-containing imidazole derivative under controlled conditions to yield the final product . Industrial production methods often involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity .

Chemical Reactions Analysis

2-{[2-(ISOPROPYLANILINO)-2-OXOETHYL]SULFANYL}-3-METHYL-1H-IMIDAZOL-3-IUM undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of corresponding alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the isopropylanilino group can be replaced by other nucleophiles such as halides or alkoxides.

Scientific Research Applications

2-{[2-(ISOPROPYLANILINO)-2-OXOETHYL]SULFANYL}-3-METHYL-1H-IMIDAZOL-3-IUM has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a catalyst in various organic reactions.

Biology: The compound exhibits antimicrobial and antifungal properties, making it useful in the development of new antibiotics and antifungal agents.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-{[2-(ISOPROPYLANILINO)-2-OXOETHYL]SULFANYL}-3-METHYL-1H-IMIDAZOL-3-IUM involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, inhibiting their activity and leading to various biological effects. For example, it can inhibit the activity of certain enzymes involved in inflammation, thereby reducing inflammatory responses . Additionally, it can induce apoptosis in cancer cells by activating specific signaling pathways .

Comparison with Similar Compounds

2-{[2-(ISOPROPYLANILINO)-2-OXOETHYL]SULFANYL}-3-METHYL-1H-IMIDAZOL-3-IUM can be compared with other similar compounds such as:

Thiazoles: Thiazoles are heterocyclic compounds with a sulfur and nitrogen atom in the ring.

Indoles: Indoles are aromatic heterocyclic compounds with a nitrogen atom in the ring.

Other Imidazole Derivatives: Other imidazole derivatives, such as 1-methylimidazole and 2-phenylimidazole, share similar chemical properties but differ in their biological activities and applications.